![molecular formula C12H7FN2OS B1449493 6-(4-fluorophenyl)thieno[3,2-d]pyrimidin-4(3H)-one CAS No. 215928-68-0](/img/structure/B1449493.png)
6-(4-fluorophenyl)thieno[3,2-d]pyrimidin-4(3H)-one
Overview
Description
Synthesis Analysis
Several synthetic approaches have been explored to prepare thieno[3,2-d]pyrimidin-4(3H)-one derivatives. One common method involves cyclization of 3-amino-thiophene-2-carboxylate derivatives using a one-carbon source reagent, such as formic acid or triethyl orthoformate. Alternatively, the synthesis can be achieved by heating 3-amino-thiophene-2-carboxamides with formic acid. These methods yield the desired thieno[3,2-d]pyrimidin-4(3H)-one scaffold .
Molecular Structure Analysis
The molecular structure of 6-(4-fluorophenyl)thieno[3,2-d]pyrimidin-4(3H)-one consists of a thiophene-fused pyrimidine ring. The 4-fluorophenyl group is attached at the 6-position of the pyrimidine ring. The compound’s chemical formula is C13H8ClFN2OS .
Physical And Chemical Properties Analysis
Scientific Research Applications
Organic Photovoltaic Cells
The compound has been utilized in the design of acceptor molecules for organic photovoltaic cells (OPVs). These cells are a promising alternative for power generation due to their mechanical flexibility, lower cost, and lighter weight. The thieno[3,2-d]pyrimidin-4(3H)-one derivatives can be part of A2−D−A1−D−A2 configuration-based molecules, which exhibit lower band gaps and improved charge mobilities, leading to better organic solar cell applications .
Polymer Photovoltaic Applications
Polymer photovoltaics represent another field where this compound finds its application. It can be incorporated into polymers designed for photovoltaic purposes, enhancing the efficiency and performance of solar cells. The presence of the 4-fluorophenyl group in the polymer backbone can influence the electronic properties and stability of the photovoltaic material .
Anticancer and Antiviral Therapies
Thienopyrimidine derivatives, including those similar to 6-(4-fluorophenyl)thieno[3,2-d]pyrimidin-4(3H)-one, have shown potential in medical research, particularly in anticancer and antiviral therapies. Their diverse biological activities make them suitable candidates for drug development and therapeutic applications.
Antimycobacterial Agents
Research has indicated that thieno[3,2-d]pyrimidin-4(3H)-one derivatives can be effective against Mycobacterium tuberculosis. Some compounds in this class have demonstrated significant antimycobacterial activity, making them potential candidates for developing new antitubercular agents .
Optoelectronic Devices
The compound’s derivatives can be used in the development of optoelectronic devices. Their electronic properties can be tailored to improve the performance of devices such as light-emitting diodes (LEDs), photodetectors, and transistors. The fluorophenyl group plays a crucial role in tuning the optoelectronic characteristics .
Electropolymerization
Electropolymerization is a process where monomers are polymerized through an electrochemical method. Derivatives of 6-(4-fluorophenyl)thieno[3,2-d]pyrimidin-4(3H)-one can be electropolymerized to form conducting polymers, which are useful in various applications, including sensors, actuators, and corrosion protection .
Mechanism of Action
Target of Action
The primary target of 6-(4-fluorophenyl)thieno[3,2-d]pyrimidin-4(3H)-one is Bruton’s tyrosine kinase (BTK) . BTK is a non-receptor tyrosine kinase that belongs to the Tec kinase family, which is expressed primarily in immune cells including B cells, monocytes, neutrophils, mast cells, and macrophages .
Mode of Action
6-(4-fluorophenyl)thieno[3,2-d]pyrimidin-4(3H)-one interacts with BTK, inhibiting its enzymatic activity . This compound exhibits varying inhibitory activities against BTK in vitro .
Biochemical Pathways
BTK plays a critical role in multiple signaling pathways, such as the B cells receptor (BCR) signaling and Fcγ receptor (FCR) signaling pathways . By inhibiting BTK, 6-(4-fluorophenyl)thieno[3,2-d]pyrimidin-4(3H)-one affects these pathways, leading to downstream effects on B cell development, including proliferation, differentiation, maturation, activation, and survival .
Result of Action
The inhibition of BTK by 6-(4-fluorophenyl)thieno[3,2-d]pyrimidin-4(3H)-one results in the suppression of B cell proliferation . This compound has been found to exert excellent immunosuppressive activity by inhibiting the proliferation of B cells .
Action Environment
The action, efficacy, and stability of 6-(4-fluorophenyl)thieno[3,2-d]pyrimidin-4(3H)-one can be influenced by various environmental factors While specific environmental factors are not detailed in the available literature, factors such as pH, temperature, and the presence of other molecules could potentially impact the action of this compound
properties
IUPAC Name |
6-(4-fluorophenyl)-3H-thieno[3,2-d]pyrimidin-4-one |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C12H7FN2OS/c13-8-3-1-7(2-4-8)10-5-9-11(17-10)12(16)15-6-14-9/h1-6H,(H,14,15,16) |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
AUDPELUZZOKGLM-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC(=CC=C1C2=CC3=C(S2)C(=O)NC=N3)F |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C12H7FN2OS |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
246.26 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
6-(4-fluorophenyl)thieno[3,2-d]pyrimidin-4(3H)-one | |
CAS RN |
215928-68-0 |
Source
|
| Record name | 6-(4-fluorophenyl)-3H,4H-thieno[3,2-d]pyrimidin-4-one | |
| Source | European Chemicals Agency (ECHA) | |
| URL | https://echa.europa.eu/information-on-chemicals | |
| Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
| Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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